![molecular formula C9H6F4O2 B1322053 4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid CAS No. 1706436-25-0](/img/structure/B1322053.png)
4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid, also known as FMBA, is a fluorinated carboxylic acid that has been studied extensively for its potential applications in a variety of fields. It is a colorless solid with a molecular weight of 246.09 g/mol and a melting point of about 128°C. FMBA is an important intermediate for the synthesis of many organic compounds, and has numerous applications in medicinal chemistry, material science, and analytical chemistry.
Scientific Research Applications
Metabolic Fate and Physicochemical Properties
Ghauri et al. (1992) conducted a study on the metabolism of substituted benzoic acids, including 4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid. They found that phase II glucuronidation or glycine conjugation reactions dominated the metabolism of these compounds. This research offers insights into the basic mechanisms of benzoate metabolism and the physicochemical properties influencing it (Ghauri et al., 1992).
Directed Lithiation
Bennetau et al. (1995) explored the directed lithiation of unprotected benzoic acids, which can lead to ortho-substituted products, including derivatives of this compound. This process is crucial for creating benzoic acids with various functionalities (Bennetau et al., 1995).
Synthesis of Androgen Receptor Antagonists
Li Zhi-yu (2012) reported the synthesis of 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile, which is related to this compound. This compound was used in the development of the androgen receptor antagonist MDV3100, showcasing its utility in pharmaceutical synthesis (Li Zhi-yu, 2012).
Anaerobic Degradation Studies
Londry and Fedorak (1993) studied the anaerobic degradation of m-cresol and its related compounds, including fluorinated benzoic acids. Their findings contribute to understanding the environmental fate of such compounds (Londry & Fedorak, 1993).
Organometallic Functionalization
Schlosser (2005) presented methods for the regiochemical functionalization of aromatic and heterocyclic substrates, including this compound. This research provides valuable strategies for creating new molecular structures with potential applications in various fields (Schlosser, 2005).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
4-fluoro-3-methyl-2-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c1-4-6(10)3-2-5(8(14)15)7(4)9(11,12)13/h2-3H,1H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGIVRKBTDKBHJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C(F)(F)F)C(=O)O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.